Cas no 2090620-06-5 (6-(Oxolan-2-yl)pyrimidin-4-amine)

6-(Oxolan-2-yl)pyrimidin-4-amine Chemical and Physical Properties
Names and Identifiers
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- 6-(oxolan-2-yl)pyrimidin-4-amine
- 6-(Oxolan-2-yl)pyrimidin-4-amine
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- Inchi: 1S/C8H11N3O/c9-8-4-6(10-5-11-8)7-2-1-3-12-7/h4-5,7H,1-3H2,(H2,9,10,11)
- InChI Key: YROFXZFEWDZAGU-UHFFFAOYSA-N
- SMILES: O1CCCC1C1C=C(N)N=CN=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 153
- XLogP3: 0.1
- Topological Polar Surface Area: 61
6-(Oxolan-2-yl)pyrimidin-4-amine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F1967-6936-10g |
6-(oxolan-2-yl)pyrimidin-4-amine |
2090620-06-5 | 95%+ | 10g |
$2675.0 | 2023-09-06 | |
TRC | O273986-100mg |
6-(oxolan-2-yl)pyrimidin-4-amine |
2090620-06-5 | 100mg |
$ 95.00 | 2022-06-03 | ||
Life Chemicals | F1967-6936-2.5g |
6-(oxolan-2-yl)pyrimidin-4-amine |
2090620-06-5 | 95%+ | 2.5g |
$1267.0 | 2023-09-06 | |
Life Chemicals | F1967-6936-0.25g |
6-(oxolan-2-yl)pyrimidin-4-amine |
2090620-06-5 | 95%+ | 0.25g |
$523.0 | 2023-09-06 | |
TRC | O273986-1g |
6-(oxolan-2-yl)pyrimidin-4-amine |
2090620-06-5 | 1g |
$ 570.00 | 2022-06-03 | ||
Life Chemicals | F1967-6936-0.5g |
6-(oxolan-2-yl)pyrimidin-4-amine |
2090620-06-5 | 95%+ | 0.5g |
$551.0 | 2023-09-06 | |
Life Chemicals | F1967-6936-5g |
6-(oxolan-2-yl)pyrimidin-4-amine |
2090620-06-5 | 95%+ | 5g |
$1909.0 | 2023-09-06 | |
TRC | O273986-500mg |
6-(oxolan-2-yl)pyrimidin-4-amine |
2090620-06-5 | 500mg |
$ 365.00 | 2022-06-03 | ||
Life Chemicals | F1967-6936-1g |
6-(oxolan-2-yl)pyrimidin-4-amine |
2090620-06-5 | 95%+ | 1g |
$580.0 | 2023-09-06 |
6-(Oxolan-2-yl)pyrimidin-4-amine Related Literature
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Anton Ivanov,Sebastian Boldt,Zaib un Nisa,Syed Jawad Ali Shah,Alexander Villinger,Gyula Schneider,János Wölfling,Jamshed Iqbal RSC Adv., 2016,6, 11118-11127
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Jack M. Harrowfield J. Mater. Chem. C, 2021,9, 7607-7614
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Yu-Fei Ao,Christian Malm,Johannes Hunger Dalton Trans., 2018,47, 7883-7887
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W. Avansi,C. L. P. Oliveira,C. Ribeiro,E. R. Leite,V. R. Mastelaro CrystEngComm, 2016,18, 7636-7641
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N. Nakagawa,E. J. Derrah,M. Schelwies,F. Rominger,O. Trapp Dalton Trans., 2016,45, 6856-6865
Additional information on 6-(Oxolan-2-yl)pyrimidin-4-amine
Comprehensive Overview of 6-(Oxolan-2-yl)pyrimidin-4-amine (CAS No. 2090620-06-5): Properties, Applications, and Research Insights
The compound 6-(Oxolan-2-yl)pyrimidin-4-amine (CAS No. 2090620-06-5) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This pyrimidine derivative, characterized by the presence of an oxolane (tetrahydrofuran) ring, serves as a versatile intermediate in the synthesis of biologically active compounds. Its molecular formula, C8H11N3O, and precise structural configuration make it a valuable scaffold for drug discovery and material science applications.
In recent years, the demand for pyrimidine-based compounds has surged, driven by their role in developing kinase inhibitors, antiviral agents, and anticancer therapies. Researchers are particularly interested in 6-(Oxolan-2-yl)pyrimidin-4-amine due to its potential to modulate enzymatic activity and its compatibility with green chemistry principles. The compound’s solubility in polar solvents and thermal stability further enhance its utility in industrial-scale synthesis.
From an SEO perspective, users frequently search for terms like "pyrimidine amine derivatives", "oxolane-containing pharmaceuticals", and "CAS 2090620-06-5 supplier", reflecting commercial and academic interest. Environmental sustainability is another hot topic tied to this compound, as its synthesis often aligns with atom-efficient reactions and catalytic methodologies. These keywords are critical for optimizing visibility in scientific databases and chemical marketplaces.
The pharmacological potential of 6-(Oxolan-2-yl)pyrimidin-4-amine is underscored by its ability to serve as a precursor for small-molecule drugs targeting inflammatory pathways. Recent studies highlight its relevance in neurodegenerative disease research, where pyrimidine analogs are explored for their neuroprotective effects. Additionally, its agrochemical applications include the development of herbicides and plant growth regulators, addressing global food security challenges.
Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize CAS 2090620-06-5, ensuring purity and compliance with regulatory standards. The compound’s crystallographic data and H-bonding patterns are also subjects of computational chemistry studies, leveraging tools like molecular docking to predict bioactivity.
In summary, 6-(Oxolan-2-yl)pyrimidin-4-amine exemplifies the intersection of synthetic chemistry and life sciences. Its adaptability to high-throughput screening and combinatorial chemistry positions it as a cornerstone in modern drug development pipelines. As research progresses, this compound is poised to play a pivotal role in addressing unmet medical and agricultural needs.
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